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Compound of Interest

Compound Name: 3,5-Dimethyl-2-vinylpyrazine-d3

Cat. No.: B12363752

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethyl-2-vinylpyrazine-d3 is the deuterated isotopologue of 3,5-dimethyl-2-
vinylpyrazine, a naturally occurring volatile organic compound found in various food products,
contributing to their characteristic aroma. The incorporation of deuterium atoms into the vinyl
group of the molecule makes it a valuable tool in analytical chemistry, primarily as an internal
standard for quantitative analysis by mass spectrometry-based techniques. This guide provides
a comprehensive overview of the molecular properties, a plausible synthesis protocol, and its
principal application in stable isotope dilution analysis (SIDA).

Core Molecular Data

The key quantitative data for 3,5-Dimethyl-2-vinylpyrazine-d3 are summarized in the table
below, providing a clear comparison of its fundamental properties.
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Property Value

Molecular Formula CsH7D3N2

3,5-dimethyl-2-(1,2,2-

IUPAC Name ) ) )
trideuterioethenyl)pyrazine[1]

Molecular Weight 137.20 g/mol [1]

Exact Mass 137.103228565 Da[1]

Physicochemical Properties

Property Value
XLogP3 1.4
Hydrogen Bond Donor Count 0
Hydrogen Bond Acceptor Count 2
Rotatable Bond Count 1
Topological Polar Surface Area 25.8 A2
Heavy Atom Count 10
Formal Charge 0
Complexity 122

Experimental Protocols

While a specific, detailed synthesis protocol for 3,5-Dimethyl-2-vinylpyrazine-d3 is not readily
available in the public domain, a plausible synthetic route can be devised based on established
organic chemistry reactions for deuterated vinyl compounds. The following protocol outlines a
potential two-step synthesis involving a Grignard reaction with a deuterated vinyl source
followed by a coupling reaction.

Obijective: To synthesize 3,5-Dimethyl-2-vinylpyrazine-d3.

Materials:
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e 2-Chloro-3,5-dimethylpyrazine

e Magnesium turnings

e Tribromoethylene-d3

e Anhydrous tetrahydrofuran (THF)

 Palladium catalyst (e.g., Pd(PPhs)a)

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution

e Anhydrous sodium sulfate

» Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

Step 1: Preparation of Deuterated Vinyl Grignard Reagent (Vinyl-d3-magnesium bromide)

o Under an inert atmosphere (argon or nitrogen), activate magnesium turnings in a flame-
dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a
magnetic stirrer.

e Add anhydrous THF to the flask to cover the magnesium turnings.

o Dissolve tribromoethylene-d3 in anhydrous THF and add it to the dropping funnel.

e Add a small amount of the tribromoethylene-d3 solution to the magnesium suspension to
initiate the Grignard reaction. Initiation may be aided by gentle heating or the addition of a
small crystal of iodine.

o Once the reaction has started, add the remaining tribromoethylene-d3 solution dropwise at a
rate that maintains a gentle reflux.
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 After the addition is complete, continue to reflux the mixture for an additional 30-60 minutes
to ensure complete formation of the Grignard reagent.

e Cool the resulting dark solution of vinyl-d3-magnesium bromide to room temperature for use
in the next step.

Step 2: Cross-Coupling Reaction

e In a separate flame-dried flask under an inert atmosphere, dissolve 2-chloro-3,5-
dimethylpyrazine and the palladium catalyst in anhydrous THF.

o Slowly add the prepared vinyl-d3-magnesium bromide solution from Step 1 to the solution of
2-chloro-3,5-dimethylpyrazine and catalyst at room temperature with vigorous stirring.

e Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

e Upon completion, cool the reaction mixture to room temperature and quench it by the slow
addition of a saturated agueous ammonium chloride solution.

o Extract the aqueous layer with diethyl ether.
o Combine the organic layers and dry over anhydrous sodium sulfate.
« Filter the drying agent and concentrate the solvent under reduced pressure.

» Purify the crude product by column chromatography on silica gel to yield 3,5-Dimethyl-2-
vinylpyrazine-d3.

Applications in Quantitative Analysis

The primary application of 3,5-Dimethyl-2-vinylpyrazine-d3 is as an internal standard in
stable isotope dilution analysis (SIDA).[2] This technique is a highly accurate method for
quantifying analytes in complex matrices, such as food, beverages, and biological samples.
The deuterated standard is chemically identical to the analyte of interest but has a different
mass, allowing for precise quantification by mass spectrometry.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12363752?utm_src=pdf-body
https://www.benchchem.com/product/b12363752?utm_src=pdf-body
https://www.benchchem.com/product/b12363752?utm_src=pdf-body
https://patents.google.com/patent/US20140024836A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

>

Step 1

< >
—

Step 2
>

Step 3

GC-MS‘éknalysis
Step 4

Step 5

Data Prgcessing

Y
I
Step 6
A

4

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Step 7
\

ntegration

Quantification using
Calibration Curve

Step 8

Result

O

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12363752?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12363752?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US8933237B2/en
https://patents.google.com/patent/US8933237B2/en
https://patents.google.com/patent/US20140024836A1/en
https://patents.google.com/patent/US20140024836A1/en
https://www.benchchem.com/product/b12363752#3-5-dimethyl-2-vinylpyrazine-d3-molecular-weight
https://www.benchchem.com/product/b12363752#3-5-dimethyl-2-vinylpyrazine-d3-molecular-weight
https://www.benchchem.com/product/b12363752#3-5-dimethyl-2-vinylpyrazine-d3-molecular-weight
https://www.benchchem.com/product/b12363752#3-5-dimethyl-2-vinylpyrazine-d3-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12363752?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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